Cas no 1752-21-2 (3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 1752-21-2
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 1107786
• PubChem ID: 12204862
• Update Time: 2025-05-20

3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6-tetrahydro-3-methyl-Cyclopentapyrazole
• 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• SCHEMBL9947019
• Z1198165737
• EN300-7168595
• InChI=1/C7H10N2/c1-5-6-3-2-4-7(6)9-8-5/h2-4H2,1H3,(H,8,9
• 1752-21-2
• 3-METHYL-1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOLE
• 3-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CS-0448452
• AKOS006293469
• starbld0020060

• Inchi： 1S/C7H10N2/c1-5-6-3-2-4-7(6)9-8-5/h2-4H2,1H3,(H,8,9)
• InChI Key： IXNQBWLXUUVFBQ-UHFFFAOYSA-N
• SMILES： N1C(C)=C2C(CCC2)=N1

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

3-Methyl-1,4,5,6-Tetrahydrocyclopenta[c]pyrazole (CAS No. 1752-21-2): An Overview of Its Structure, Properties, and Applications

3-Methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 1752-21-2) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its distinctive cyclopentane ring fused with a pyrazole moiety. The presence of a methyl group at the 3-position adds to its structural complexity and influences its chemical properties and biological activity.

The molecular formula of 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is C₉H₁₂N₂, and its molecular weight is approximately 148.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical properties make it suitable for various synthetic transformations and biological assays.

In recent years, 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a scaffold for the design of novel bioactive molecules. The pyrazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable pharmacophore in medicinal chemistry.

A significant body of research has focused on the synthesis and optimization of 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-based derivatives. These derivatives have shown promising results in various biological assays, including anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has also been explored for its potential antiviral activity. Research conducted by a team at the University of California demonstrated that specific analogs of this compound were effective against several viral strains, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes.

In the realm of cancer research, 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-based compounds have shown promise as potential anticancer agents. A study published in Cancer Research highlighted the ability of these compounds to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The selective toxicity towards cancer cells over normal cells makes these compounds attractive candidates for further development.

The synthetic accessibility of 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has also contributed to its popularity in academic and industrial laboratories. Various synthetic routes have been developed to access this compound efficiently. One notable method involves the cycloaddition reaction between an azomethine ylide and a dienophile followed by reduction steps to form the desired product. This approach allows for the introduction of various functional groups at different positions on the molecule, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In addition to its pharmaceutical applications, 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has found use in other areas such as materials science and agrochemistry. For example, certain derivatives have been investigated for their potential as ligands in coordination chemistry or as components in functional materials with unique electronic or optical properties.

The ongoing research into 3-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole underscores its versatility and potential impact across multiple scientific disciplines. As new synthetic methods are developed and more biological data become available, it is likely that this compound will continue to be a focal point for innovative research and development efforts.

In conclusion, 3-methyl-1 ,4 ,5 ,6 -tetrahydrocyclopenta [ c ] pyrazole (CAS No. 1752-21-2) represents a valuable chemical entity with a rich structural foundation and diverse biological activities. Its unique properties make it an attractive scaffold for the design of novel bioactive molecules with potential applications in medicine and beyond.